4-fluorobenzaldehyde [4-(4-methylphenyl)-6-phenyl-2-pyrimidinyl]hydrazone

• IUPAC Name: N-[(E)-(4-fluorophenyl)methylideneamino]-4-(4-methylphenyl)-6-phenylpyrimidin-2-amine
• InChI: InChI=1S/C24H19FN4/c1-17-7-11-20(12-8-17)23-15-22(19-5-3-2-4-6-19)27-24(28-23)29-26-16-18-9-13-21(25)14-10-18/h2-16H,1H3,(H,27,28,29)/b26-16+
• InChI Key: XEYZJWQHTWLEOK-WGOQTCKBSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=NC(=C2)C3=CC=CC=C3)NN=CC4=CC=C(C=C4)F
• Isomeric SMILES: CC1=CC=C(C=C1)C2=NC(=NC(=C2)C3=CC=CC=C3)N/N=C/C4=CC=C(C=C4)F
• Molecular Formula: C24H19FN4
• Molecular Weight: 382.4 g/mol

Description

4-Fluorobenzaldehyde is a type of fluorinated benzaldehyde. It is used as a synthetic intermediate because the fluorine can be replaced via oxidation reaction. Due to the aldehyde group, the fluorobenzaldehydes can be used to make a variety of Schiff base compounds through a condensation reaction.

Synthesis Analysis

The 4-fluorobenzaldehyde isomer can be produced by a halogen-exchange reaction with 4-chlorobenzaldehyde. A possibility of nucleophilic substitution of the fluorine atom in 4-fluorobenzaldehyde with amines (morpholine, piperidine or cytisine) under convection heating and microwave irradiation was shown. Reactions of 4-morpholinyl- and 4-piperidinylbenzaldehyde with hydrazides of isonicotinic and salicylic acids afford the corresponding hydrazones.

Molecular Structure Analysis

The molecular formula of 4-Fluorobenzaldehyde is C7H5FO. The average mass is 124.112 Da and the monoisotopic mass is 124.032440 Da.

Chemical Reactions Analysis

Fluorobenzaldehyde can be used as a synthetic intermediate because the fluorine can be replaced via oxidation reaction. Due to the aldehyde group, the fluorobenzaldehydes can be used to make a variety of Schiff base compounds through a condensation reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of 4-Fluorobenzaldehyde include a melting point of -44.5°C, boiling point of 175°C, flash point of 55°C, and density of 1.18 g/cm^3.